Cas no 264273-08-7 ((S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one)

(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2H-2-benzazepin-3-one is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include an Fmoc-protected amino group, a carboxylmethyl side chain, and a benzazepinone scaffold, making it valuable for constructing constrained peptide analogs and peptidomimetics. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating efficient deprotection and coupling. The rigid benzazepinone core introduces conformational restraint, enhancing binding affinity and metabolic stability in target molecules. This compound is particularly useful in developing bioactive peptides and protease inhibitors, offering precise stereochemical control for structure-activity relationship studies. Its high purity and well-defined chirality make it a reliable intermediate for advanced research applications.
(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one structure
264273-08-7 structure
Product Name:(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one
CAS No:264273-08-7
MF:C27H24N2O5
MW:456.489867210388
MDL:MFCD04112699
CID:247656
PubChem ID:2756232
Update Time:2025-10-21

(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2H-2-Benzazepine-2-aceticacid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,3,4,5-tetrahydro-3-oxo-,(4S)-
    • 2-[(1S)-4-amino-1-(9H-fluoren-9-ylmethoxycarbonyl)-3-oxo-4,5-dihydro-1H-2-benzazepin-2-yl]acetic acid
    • 2H-2-Benzazepine-2-aceticacid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,3,4,5-tetrahydro-...
    • Fmoc-(S)-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2H-[2]benzazepin-3-one
    • (S)-FMOC-4-AMINO-2-CARBOXYMETHYL-1,3,4,5-TETRAHYDRO-2H-[2]-BENZAZEPIN-3-ONE
    • AG-E-83165
    • CTK4F7873
    • FMOC-(S)-4-AMINO-2-CARBOXYMETHYL-1,3,4,5-TETRAHYDRO-2H-[2]-BENZAZEPIN-3-ONE
    • MFCD04112699
    • (S)-2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-oxo-4,5-dihydro-1H-benzo[c]azepin-2(3H)-yl)acetic acid
    • E70688
    • 2-[(4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-oxo-4,5-dihydro-1H-2-benzazepin-2-yl]acetic acid
    • 2-[(4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-oxo-4, 5-dihydro-1H-2-benzazepin-2-yl]acetic acid
    • 2H-2-Benzazepine-2-acetic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,3,4,5-tetrahydro-3-oxo-, (4S)-
    • 264273-08-7
    • SCHEMBL13923465
    • [(4S)-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-OXO-4,5-DIHYDRO-1H-2-BENZAZEPIN-2-YL]ACETIC ACID
    • (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one
    • MDL: MFCD04112699
    • Inchi: 1S/C27H24N2O5/c30-25(31)15-29-14-18-8-2-1-7-17(18)13-24(26(29)32)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h1-12,23-24H,13-16H2,(H,28,33)(H,30,31)/t24-/m0/s1
    • InChI Key: RPAHAHMAXJASPS-DEOSSOPVSA-N
    • SMILES: O(C(N[C@@H]1C(N(CC(=O)O)CC2C=CC=CC=2C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 456.16900
  • Monoisotopic Mass: 456.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 750
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 95.94000
  • LogP: 3.89200

(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one Security Information

  • Storage Condition:Store at 0-5 ° C

(S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one Pricemore >>

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AB312847-100 mg
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Additional information on (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one

Latest Research Insights on (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one (CAS: 264273-08-7)

The compound (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one (CAS: 264273-08-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one as a key intermediate in the synthesis of peptide-based therapeutics. Its Fmoc-protected amino group and carboxymethyl functionality make it particularly valuable for solid-phase peptide synthesis (SPPS), enabling the construction of complex peptidomimetics with enhanced stability and bioavailability. Researchers have optimized its synthetic route to achieve higher yields and purity, which is critical for scaling up production in pharmaceutical applications.

In addition to its synthetic utility, this compound has shown promise in targeting specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into cyclic peptides that selectively inhibit protein-protein interactions (PPIs) involved in inflammatory diseases. The structural rigidity imparted by the benzazepinone core was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for developing novel therapeutics.

Further investigations into the pharmacokinetic properties of derivatives of (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one have revealed improved membrane permeability and reduced off-target effects compared to traditional linear peptides. These findings underscore its potential in addressing challenges associated with peptide-based drug delivery, such as poor oral bioavailability and rapid degradation in vivo.

Looking ahead, researchers are exploring the application of this compound in the development of next-generation biologics, including targeted cancer therapies and immunomodulators. Its versatility and compatibility with modern synthetic techniques position it as a cornerstone in the design of innovative therapeutic agents. Continued research efforts are expected to unlock further possibilities for (S)-Fmoc-4-amino-2-carboxymethyl-1,3,4,5-tetrahydro-2h-2-benzazepin-3-one and its derivatives in the evolving landscape of chemical biology and drug discovery.

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